Cas no 55861-77-3 (Carbamic acid, [5-(2-methylpropyl)-3-isoxazolyl]-, methyl ester)

• Product Name: Carbamic acid, [5-(2-methylpropyl)-3-isoxazolyl]-, methyl ester
• CAS No: 55861-77-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 1596310
• Update Time: 2024-09-13

Carbamic acid, [5-(2-methylpropyl)-3-isoxazolyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(2-methylpropyl)-3-isoxazolyl]-, methyl ester
• Carbamic acid, [5-(2-methylpropyl)-3-isoxazolyl]-, methyl ester (9CI)

• Inchi： 1S/C9H14N2O3/c1-6(2)4-7-5-8(11-14-7)10-9(12)13-3/h5-6H,4H2,1-3H3,(H,10,11,12)
• InChI Key： NKGMGXPKJLBAPY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1C=C(CC(C)C)ON=1

Computed Properties

• Exact Mass: 198.10052

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 260.3±28.0 °C(Predicted)
• PSA: 64.36
• pka: 12.22±0.70(Predicted)